1-(Methylsulphonylaminocarbonyl)-3-nitrobenzene

• Molecular Formula: C8H8N2O5S
• Molecular Weight: 244.23 g/mol
• IUPAC Name: N-methylsulfonyl-3-nitrobenzamide
• InChI: InChI=1S/C8H8N2O5S/c1-16(14,15)9-8(11)6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)
• InChI Key: CRLHSMGRRDSIPC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-]

Description

1-(Methylsulphonylaminocarbonyl)-3-nitrobenzene is a useful research compound. Its molecular formula is C8H8N2O5S and its molecular weight is 244.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3-nitrophenylcarboxamide (2 g) in 150 ml of dry tetrahydrofuran was cooled to 0° C. and treated with 609 mg of sodium hydride (60% oil dispersion). The reaction mixture was stirred for 20 minutes and then methanesulfonylchloride (1.18 ml) was introduced dropwise via syringe. After 5 minutes the reaction mixture became homogeneous and was warmed to room temperature and stirred overnight. The reaction mixture was diluted with 300 ml of ethyl acetate and was washed with brine. The organic extracts were dried, concentrated in vacuo, and the residue was chromatographed on silica gel (ethyl acetate then chloroform-methanol, 95:5 v/v) to yield 1.6 g of the title compound in pure form.

Synthesis routes and methods II

Procedure details

A solution of methylsulphonamide (5.37 g, 57 mmol) in anhydrous dichloromethane (100 ml), cooled to 0° C. was treated with triethylamine (7.9 ml, 57 mmol) followed by a solution of 3-nitrobenzoyl chloride (10 g, 54 mmol) in anhydrous dichloromethane (100 ml) dropwise. After stirring for 2 h at 0° C., the reaction mixture was washed with 1M HCl (100 ml). The precipitate which formed was collected by filtration and triturated with diethyl ether and was then recrystallised from methanol to afford the title compound (4.3 g, 31%) as a colourless crystalline solid. mp 175°-178° C. 1H NMR (360 MHz, D6 -DMSO) δ 3.42 (3H, s), 7.82 (1H, dd, J=8.0 and 8.0 Hz), 8.38 (1H, d, J=8.0 Hz), 8.49 (1H, d, J=8.0 Hz), 8.80 (1 H,s).